(5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydrox
(5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydrox
Brand Name:
Vulcanchem
CAS No.:
103974-71-6
VCID:
VC0217032
InChI:
InChI=1S/C20H26O6/c1-11-3-4-20-10-26-18(24)14(20)6-13(21)7-16(20)19(11,2)8-15(22)12-5-17(23)25-9-12/h5-6,11,13,15-16,21-22H,3-4,7-10H2,1-2H3/t11-,13-,15+,16-,19+,20-/m1/s1
SMILES:
CC1CCC23COC(=O)C2=CC(CC3C1(C)CC(C4=CC(=O)OC4)O)O
Molecular Formula:
C9 H11 N3 O
Molecular Weight:
362.4 g/mol
(5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydrox
CAS No.: 103974-71-6
Main Products
VCID: VC0217032
Molecular Formula: C9 H11 N3 O
Molecular Weight: 362.4 g/mol
![(5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydrox - 103974-71-6](/images/no_structure.jpg)
| CAS No. | 103974-71-6 |
|---|---|
| Product Name | (5S,10aS)-7β-[(S)-2-(2,5-Dihydro-5-oxofuran-3-yl)-2-hydroxyethyl]-6,6aβ,7,8,9,10-hexahydro-5β-hydrox |
| Molecular Formula | C9 H11 N3 O |
| Molecular Weight | 362.4 g/mol |
| IUPAC Name | (5S,6aR,7S,8R,10aS)-5-hydroxy-7-[(2S)-2-hydroxy-2-(5-oxo-2H-furan-3-yl)ethyl]-7,8-dimethyl-5,6,6a,8,9,10-hexahydro-1H-benzo[d][2]benzofuran-3-one |
| Standard InChI | InChI=1S/C20H26O6/c1-11-3-4-20-10-26-18(24)14(20)6-13(21)7-16(20)19(11,2)8-15(22)12-5-17(23)25-9-12/h5-6,11,13,15-16,21-22H,3-4,7-10H2,1-2H3/t11-,13-,15+,16-,19+,20-/m1/s1 |
| Standard InChIKey | YMXYUVLKDSNDBJ-ZBAYPHBISA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]23COC(=O)C2=C[C@H](C[C@@H]3[C@@]1(C)C[C@@H](C4=CC(=O)OC4)O)O |
| SMILES | CC1CCC23COC(=O)C2=CC(CC3C1(C)CC(C4=CC(=O)OC4)O)O |
| Canonical SMILES | CC1CCC23COC(=O)C2=CC(CC3C1(C)CC(C4=CC(=O)OC4)O)O |
| PubChem Compound | 21632607 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume